1-Tert-butyl 2-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,2-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 2-O-methyl 5-(2,2,2-trifluoroacetyl)-3,4-dihydro-2H-pyridine-1,2-dicarboxylate
• InChI: InChI=1S/C14H18F3NO5/c1-13(2,3)23-12(21)18-7-8(10(19)14(15,16)17)5-6-9(18)11(20)22-4/h7,9H,5-6H2,1-4H3
• InChI Key: PTCPCLGZQBCKMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(CCC1C(=O)OC)C(=O)C(F)(F)F
• Molecular Formula: C14H18F3NO5
• Molecular Weight: 337.29 g/mol

Description

1-Tert-butyl 2-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,2-dicarboxylate is a useful research compound. Its molecular formula is C14H18F3NO5 and its molecular weight is 337.295. The purity is usually 95%.
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Scientific Research Applications

Chemical Reaction Mechanisms

Research has examined the reaction mechanisms involving similar compounds, such as the transformation of 3-tert-butyl-5-methyl-1,4-dihydropyridine (DHP) dicarboxylate with trifluoroacetic acid (TFA), leading to various chemical structures through processes like UV-A-light irradiation and reactions with sodium hydroxide solution. Such studies provide insights into the complex interactions and transformations these compounds undergo, contributing to a deeper understanding of their chemical behavior (Görlitzer & Baltrusch, 2000).

Synthetic Chemistry Applications

The compound has relevance in synthetic chemistry, as illustrated by research on coupling reactions with arylboronic acids to produce a variety of substituted aryl-1,2,3,6-tetrahydropyridine-1-carboxylates. These findings are crucial for the development of new synthetic routes and the production of novel compounds with potential applications in pharmaceuticals and materials science (Wustrow & Wise, 1991).

Photochemical Studies

Another area of research explores the photochemical properties of related compounds. Studies on the synthesis and photolysis of certain derivatives have shed light on the potential for photo-induced chemical transformations, offering pathways to new chemicals and materials with unique properties. Such investigations contribute to our understanding of how light can be harnessed to effect chemical changes (Ivanov, Lyssenko, & Traven, 2020).

Chemical Synthesis and Transformation

Research also encompasses chemoselective N-deprotection and the synthesis of tert-butyl 2-amino carboxylates from trifluoroacetamide precursors. This highlights the compound's role in facilitating specific synthetic transformations, enabling the preparation of compounds with significant biological and chemical utility (Albanese et al., 1997).